Cas no 91062-48-5 (5-bromo-2-(morpholin-4-yl)aniline)

5-bromo-2-(morpholin-4-yl)aniline structure
91062-48-5 structure
Product Name:5-bromo-2-(morpholin-4-yl)aniline
CAS No:91062-48-5
MF:C10H13BrN2O
MW:257.127021551132
MDL:MFCD06660760
CID:807163
PubChem ID:4961871
Update Time:2025-04-19

5-bromo-2-(morpholin-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,5-bromo-2-(4-morpholinyl)-
    • 5-Bromo-2-(4-morpholinyl)aniline
    • 5-bromo-2-(4-morpholinyl)Benzenamine
    • 5-BROMO-2-MORPHOLIN-4-YLANILINE
    • 5-bromo-2-(morpholin-4-yl)aniline
    • Z119989794
    • AS-43729
    • JAINJKOIAULFCQ-UHFFFAOYSA-N
    • 5-Bromo-2-morpholinoaniline
    • SCHEMBL2711594
    • 5-bromo-2-morpholinobenzenamine
    • DTXSID10406958
    • A1-22665
    • MFCD06660760
    • 91062-48-5
    • AKOS000123030
    • FT-0681397
    • EN300-12395
    • MDL： MFCD06660760
    • Inchi： 1S/C10H13BrN2O/c11-8-1-2-10(9(12)7-8)13-3-5-14-6-4-13/h1-2,7H,3-6,12H2
    • InChI Key： JAINJKOIAULFCQ-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=C(C=1)N)N1CCOCC1

Computed Properties

  • Exact Mass: 256.021126
  • Monoisotopic Mass: 256.021126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.5
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.501
  • Boiling Point: 393.3°Cat760mmHg
  • Flash Point: 191.7°C
  • Refractive Index: 1.618

5-bromo-2-(morpholin-4-yl)aniline Security Information

  • HazardClass：IRRITANT

5-bromo-2-(morpholin-4-yl)aniline Pricemore >>

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abcr
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Matrix Scientific
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